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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium chromate
(CaCrO4) as a cathode material in thermal batteries. This document includes detailed

experimental protocols, performance data, and safety considerations to guide researchers in
the field.

Application Notes

Calcium chromate is a strong oxidizing agent that has historically been used as the active
cathode material in thermal batteries.[1] These batteries are primary reserve power sources
that remain inert until activated by a pyrotechnic heat source.[2][3] The heat melts a solid salt
electrolyte, enabling electrochemical reactions to produce electrical power for a short duration.

[21[3]
Key Features and Applications:

o High Power Density: Thermal batteries utilizing calcium chromate can deliver high specific
power, on the order of several hundred watts per kilogram.[4]

o Rapid Activation: They can be activated within milliseconds to seconds, providing immediate
power.[3][4]
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e Long Shelf Life: Due to the solid-state nature of the components at ambient temperature,
these batteries have a very long shelf life, exceeding 20 years, without significant
degradation.[2][3]

e Robustness: They are designed to withstand harsh environments, including high-g shocks
and vibrations.[5]

o Military and Aerospace Applications: Historically, Ca/CaCrO4 thermal batteries have been
employed in military applications requiring a reliable, high-power source after long-term
storage.[4]

Limitations:

Despite their advantages, calcium chromate-based thermal batteries have been largely
superseded by newer technologies, such as those using lithium/iron disulfide (Li/FeS2)
chemistry. The primary drawbacks of the calcium chromate system include:

o Low Energy Density: The specific energy is relatively low, typically in the range of 5 to 15
Wh/kg.[4]

o Complex Reaction Mechanism: The electrochemistry involves complex chemical and
electrochemical reactions that are not fully understood, leading to less predictable
performance.[3][6]

» Dendrite Formation: The formation of lithium-calcium alloy dendrites can lead to internal
shorting.

e Toxicity: Chromium compounds are toxic and pose environmental and health risks, requiring
careful handling and disposal.[1]

Chemical and Electrochemical Properties:

The overall electrochemical system of a calcium chromate thermal battery consists of a
calcium anode, a calcium chromate cathode, and a molten salt electrolyte, typically a eutectic
mixture of lithium chloride and potassium chloride (LiCI-KClI).[2][3][6] The electrolyte is held in
place by a binder, often a silicate-based material.
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Upon activation, the heat source melts the electrolyte, and the following reactions are believed
to occur:

e Anode (Oxidation): Calcium metal is oxidized.
e Cathode (Reduction): Hexavalent chromium in calcium chromate is reduced.[2]

The discharge process is complicated by competing chemical reactions at the anode-
electrolyte interface.[6][7]

Performance Data

The following table summarizes the typical performance characteristics of calcium chromate
thermal batteries.

Parameter Value References

- 5 - 15 Wh/kg (up to 40 Wh/kg
Specific Energy _ [4]
for large batteries)

Specific Power Several hundred W/kg [4]
o ] Tens to hundreds of
Activation Time . [4]
milliseconds
Operating Temperature 400°C - 550°C [6]
Shelf Life > 20 years [2]

Experimental Protocols
Synthesis of Calcium Chromate

This protocol describes the synthesis of calcium chromate suitable for thermal battery
applications via the reaction of ammonium chromate with calcium hydroxide.[3][9]

Materials:

e Chromium trioxide (CrO3)
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o Ammonium hydroxide (NH4OH) solution
e Calcium oxide (CaO)

» Deionized water

Procedure:

e Preparation of Ammonium Chromate Solution: In a well-ventilated fume hood, dissolve
chromium trioxide in deionized water. Slowly add ammonium hydroxide solution to the
chromium trioxide solution. The reaction is exothermic and will generate heat.[9]

o Preparation of Slaked Lime (Calcium Hydroxide): Slowly add calcium oxide to deionized
water in a separate container to produce calcium hydroxide (slaked lime). This reaction is
also exothermic.

» Precipitation of Calcium Chromate: Heat the ammonium chromate solution to approximately
65-70°C. While maintaining this temperature, slowly add the slaked lime suspension to the
ammonium chromate solution. Maintain the pH of the reaction mixture between 10 and 11 to
ensure the formation of chromate rather than dichromate.[9]

e Filtration and Drying: Filter the resulting calcium chromate precipitate. Wash the precipitate
with deionized water to remove any soluble impurities. Dry the filtered product in an oven at
110°C.[9] For final processing, a higher drying temperature of 600°C for four hours can be
used.[10]

» Milling: Mill the dried calcium chromate to obtain a fine powder with a consistent particle
size.[9]

Cathode Pellet Preparation
Materials:
o Synthesized calcium chromate powder

o Electrolyte powder (e.g., LICI-KCI eutectic)

e Binder (e.g., silica powder)
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o Pellet press
Procedure:

e Mixing: Thoroughly mix the calcium chromate powder, electrolyte powder, and binder in the
desired ratio. A typical composition might be a homogeneous mixture of 33% electrolyte and
67% calcium chromate.[11]

e Pressing: Place the mixed powder into a pellet die. Press the powder at a high pressure to
form a dense, solid pellet. The exact pressure will depend on the die size and desired pellet
density.

Single-Cell Assembly and Testing

Components:

e Calcium anode

e Prepared cathode pellet

o Current collectors (e.g., iron or stainless steel discs)[11]

o Heat source pellets (e.g., iron/potassium perchlorate mixture)[2]
e Cell housing and insulation

Procedure:

o Assembly: In an inert atmosphere (e.g., an argon-filled glovebox), stack the components in
the following order: bottom current collector, heat pellet, anode, cathode pellet, and top
current collector.

e Housing: Place the assembled stack into a hermetically sealed cell housing with appropriate
insulation.

» Activation: To activate the cell, pass an electrical current through an initiator that ignites the
heat pellets.
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» Electrochemical Testing: Once activated, the cell's voltage and current can be measured
over time to determine its discharge characteristics. Techniques such as galvanostatic
cycling and cyclic voltammetry can be employed for detailed electrochemical analysis.[12]

Visualizations
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Caption: Experimental workflow for preparing and testing a Ca/CaCrO4 thermal battery.
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Caption: Simplified electrochemical processes in a Ca/CaCrO4 thermal battery.

Safety and Handling

Toxicity: Calcium chromate is a known human carcinogen and is toxic.[1] Handle with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection, especially when handling the powder.

Corrosivity: It is a corrosive material.[1]

Handling Activated Batteries: Activated thermal batteries reach high temperatures.[13] Allow
batteries to cool completely before handling and use insulated gloves.

Disposal: Dispose of calcium chromate and battery components in accordance with local,
state, and federal regulations for hazardous waste.[14][15][16]

Storage: Store calcium chromate in a cool, dry, well-ventilated area away from reactive
materials.[14] Unactivated thermal batteries can be stored for long periods at ambient
temperatures.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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